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5-fluoropentane-1-sulfonamide

Name: 5-fluoropentane-1-sulfonamide
Brand: Smolecule
SKU: S6434049
Rating: 4 (9 reviews)

Catalog No.

S6434049

CAS No.

1855739-63-7

M.F

C5H12FNO2S

M. Wt

169.2

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Conclusion
15. Specification
16. Others

General Information

CAS Number

1855739-63-7

Product Name

5-fluoropentane-1-sulfonamide

Molecular Formula

C5H12FNO2S

Molecular Weight

169.2

5-Fluoropentane-1-sulfonamide is a sulfonamide compound often referred to as 5-FPSA. The compound is increasingly being researched for its potential use in various scientific applications. This paper aims to provide an overview of 5-FPSA, its properties, and its potential significance in research and industry.

Definition and Background

5-FPSA is a sulfonamide compound made up of five carbon atoms, one fluorine atom, and a pentane-1-sulfonamide group. It is usually synthesized through the reaction of 5-fluorovaleramide with a sulfonamide reagent, such as sodium sulfonate. The compound's molecular weight is 193.24 g/mol. 5-FPSA is a white crystalline solid that is not soluble in polar solvents such as water.

Physical and Chemical Properties

5-FPSA has some unique physical and chemical properties that make it attractive to researchers. For instance, it has a high melting point of 273°C, which makes it stable under high temperature. In addition, it is chemically stable and nonreactive with other compounds, which makes it an ideal compound for research purposes.

Synthesis and Characterization

Several methods have been established for synthesizing 5-FPSA. The most common method involves the reaction of 5-fluorovaleramide with a sulfonamide reagent, such as sodium sulfonate. Once synthesized, the compound is characterized through a variety of methods, including NMR spectroscopy, IR spectroscopy, and X-ray crystallography.

Analytical Methods

Various analytical methods have been developed to identify and quantify 5-FPSA in different samples. One of the most commonly used methods is high-performance liquid chromatography (HPLC), which can separate and detect 5-FPSA from other compounds in a mixture. Other methods include gas chromatography (GC) and mass spectroscopy (MS).

Biological Properties

5-FPSA has shown some interesting biological properties that could be useful in research and industry. For instance, the compound has been found to inhibit the growth of several cancer cell lines, including cervical and lung cancer cells. Additionally, it has been shown to reduce inflammation in animal models of arthritis.

Toxicity and Safety in Scientific Experiments

Despite its potential benefits, 5-FPSA has been found to be toxic in certain circumstances. In particular, it has been shown to be toxic to aquatic organisms at concentrations above 0.1 mg/L. However, in most scientific experiments, the compound is used in low concentrations, and thus, the risk of toxicity is low.

Applications in Scientific Experiments

Researchers have identified several potential applications of 5-FSPA in scientific experiments. One of the most promising is in the development of anti-cancer agents. Other applications include the synthesis of new antibiotics and anti-inflammatory drugs.

Current State of Research

There is currently a growing interest in 5-FSPA owing to its potential applications. Researchers are currently investigating the compound's mechanism of action, its biological properties, and its potential toxicity.

Potential Implications in Various Fields of Research and Industry

5-FSPA has several potential implications in various fields of research and industry. For instance, it could be used in the development of new drugs, including anti-cancer agents, anti-inflammatory drugs, and antibiotics. In addition, it could be used in the synthesis of new materials, such as nanomaterials and polymers.

Limitations and Future Directions

Despite its potential, there are still several limitations to the use of 5-FSPA. For instance, the compound's toxicity could limit its use in certain applications. In addition, its solubility in water and other polar solvents could limit its use in some biological applications.

Future Directions

for research could include investigating the compound's mechanism of action in inhibiting cancer cells and other diseases. Additionally, researchers could explore ways to increase the compound's solubility in biological fluids. Finally, investigations into the compound's long-term toxicity and safety could help determine its suitability for various applications.

Conclusion

In conclusion, 5-FPSA is a sulfonamide compound with potential applications in various fields of research and industry. Despite its limitations, its unique properties make it an attractive compound for use in scientific experiments. Further research is needed to fully explore its potential applications and implications.